Cas no 2461-83-8 (1,4-Bis(4-bromophenyl)-1,4-butanedione)

• Product Name: 1,4-Bis(4-bromophenyl)-1,4-butanedione
• CAS No: 2461-83-8
• MF: C₁₆H₁₂Br₂O₂
• MW: 396.073283195496
• CID: 279398
• Update Time: 2025-04-19

1,4-Bis(4-bromophenyl)-1,4-butanedione Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanedione,1,4-bis(4-bromophenyl)-
• 1,4-Bis(4-bromophenyl)-1,4-butanedione
• 1,4-bis(4-bromophenyl)butane-1,4-dione
• 1, 1,4-bis(4-bromophenyl)-
• 1,2-bis(4-bromobenzoyl)ethane
• 1,4-bis(4'-bromophenyl)butane-1,4-dione
• 1,4-bis-(4-bromo-phenyl)-butane-1,4-dione
• 1,4-Bis-(4-brom-phenyl)-butan-1,4-dion
• 1,4-Bis< 4-bromophenyl> -1,4-butanedione
• AC1L56AM
• AC1Q5DQV
• CTK4F4044
• KST-1B2717
• NSC222
• SureCN241664

• Inchi： 1S/C16H12Br2O2/c17-13-5-1-11(2-6-13)15(19)9-10-16(20)12-3-7-14(18)8-4-12/h1-8H,9-10H2
• InChI Key： VOJRFGKKQMVGPH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCC(C1C=CC(=CC=1)Br)=O)=O

Computed Properties

• Exact Mass: 393.92000
• Monoisotopic Mass: 393.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Density: 1.611
• Boiling Point: 500.1°C at 760 mmHg
• Flash Point: 141.6°C
• Refractive Index: 1.616
• PSA: 34.14000
• LogP: 5.05740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones